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Compound of Interest

Compound Name: Fenspiride-d5

Cat. No.: B3025718

For researchers and professionals in drug development, Fenspiride-d5 serves as a critical
analytical tool. This isotopically labeled version of Fenspiride is primarily utilized as an internal
standard for the precise quantification of the active drug in biological matrices through mass
spectrometry techniques.

Fenspiride itself is recognized for its dual-action as a bronchodilator and for its anti-
inflammatory properties.[1] The deuterated form, Fenspiride-d5, is indispensable for
pharmacokinetic and metabolic studies, ensuring accuracy and reproducibility in experimental
results.

Core Physicochemical Data

The fundamental properties of Fenspiride-d5 and its hydrochloride salt are summarized below.
These values are essential for method development and experimental design.

Fenspiride-d5

Identifier Fenspiride-d5 Hydrochloride

CAS Number 1246911-67-0[2][3] 1246815-28-0[4][5]
Molecular Formula C15H15D5N202[2][3] C15H16D5CIN202[1][4]
Molecular Weight 265.36 g/mol [3] 301.82 g/mol [1][4]
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Mechanism of Action: A Simplified Signaling
Pathway

Fenspiride exerts its therapeutic effects through multiple pathways. It is known to be an
antagonist of the H1 histamine receptor and also demonstrates anti-inflammatory activity.[1][2]
[4] A notable mechanism is the inhibition of phosphodiesterase (PDE) enzymes, including
PDES3, PDE4, and PDES5.[2] This inhibition leads to an increase in cyclic adenosine
monophosphate (CAMP) and cyclic guanosine monophosphate (cGMP), which are key
mediators in inflammatory and bronchoconstrictor responses.
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Simplified signaling pathway of Fenspiride.

Experimental Protocol: Bioanalytical Quantification
Workflow

Fenspiride-d5 is ideally suited as an internal standard in bioanalytical methods, such as liquid
chromatography-mass spectrometry (LC-MS), for the quantification of Fenspiride in biological
samples. A typical experimental workflow is outlined below.
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Workflow for Fenspiride quantification using Fenspiride-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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